Cas no 287118-97-2 (NCX4040)

• Product Name: NCX4040
• CAS No: 287118-97-2
• MF: C₁₆H₁₃NO₇
• MW: 331.276924848557
• CID: 248696
• PubChem ID: 329825409
• Update Time: 2025-04-19

NCX4040 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-, 4-[(nitrooxy)methyl]phenyl ester
• NO-Aspirin
• 2-(Acetyloxy)benzoic acid 4-(nitroxymethyl)phenyl ester
• NCX 4040
• [4-(nitrooxymethyl)phenyl] 2-acetyloxybenzoate
• NCX4040
• AKOS024458205
• DTXSID60431311
• J-017213
• AKOS040745263
• 2-(ACETYLOXY)-4-[(NITROOXY)METHYL]PHENYL ESTER, BENZOIC ACID
• MFCD08062164
• 2-(Acetyloxy)-4-[(nitrooxy)methyl]phenyl ester,benzoic acid
• Benzoic acid, 2-(acetyloxy)-, 4-[(nitrooxy)methyl]phenyl ester
• NCX 4040, >=98% (HPLC)
• 4-(Nitrooxymethyl)Phenyl 2-Acetoxybenzoate
• 2-(Acetyloxy)benzoic Acid 4-[(Nitrooxy)methyl]phenyl Ester
• FT-0673021
• 2-[acetyloxy]benzoic acid 4-[nitrooxymethyl]phenylester
• MS-24981
• 2-Acetoxy benzoic acid-4-nitrooxymethyl phenyl ester
• SCHEMBL4138781
• CS-0027789
• 287118-97-2
• CHEMBL228226
• HY-103385
• NCX-4040
• GLXC-15924

• MDL： MFCD08062164
• Inchi： 1S/C16H13NO7/c1-11(18)23-15-5-3-2-4-14(15)16(19)24-13-8-6-12(7-9-13)10-22-17(20)21/h2-9H,10H2,1H3
• InChI Key： CTHNKWFUDCMLIQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)C1C=CC(CO[N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 331.06900
• Monoisotopic Mass: 331.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 83-86°C
• Boiling Point: 495.7±40.0 °C at 760 mmHg
• Flash Point: 212.2±29.3 °C
• Solubility: DMSO: soluble15mg/mL (clear solution)
• PSA: 107.65000
• LogP: 3.06260
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

NCX4040 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones